![molecular formula C14H15N3O6S2 B4616462 N-{3-[methyl(methylsulfonyl)amino]phenyl}-2-nitrobenzenesulfonamide](/img/structure/B4616462.png)
N-{3-[methyl(methylsulfonyl)amino]phenyl}-2-nitrobenzenesulfonamide
Overview
Description
N-{3-[methyl(methylsulfonyl)amino]phenyl}-2-nitrobenzenesulfonamide is a useful research compound. Its molecular formula is C14H15N3O6S2 and its molecular weight is 385.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 385.04022755 g/mol and the complexity rating of the compound is 677. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthetic Methodologies and Chemical Transformations
Sulfonamide derivatives have been explored for their versatile roles in synthetic chemistry. One study describes the synthesis of sulfonylcarbamimidic azides from sulfonyl chlorides, showcasing the chemical reactivity of sulfonamides in creating a range of novel compounds with potential utility in further synthetic applications (PeetNorton et al., 1987). Another significant area of research involves the development of paired electrochemical methods for the synthesis of new sulfonamides, diarylsulfones, and bis(arylsulfonyl)aminophenols from nitrobenzene derivatives, indicating a green chemistry approach to sulfonamide synthesis (Mokhtari et al., 2018).
Antimicrobial and Antitumor Activities
Sulfonamides have also been investigated for their potential antimicrobial and antitumor activities. Structural and spectroscopic studies on novel sulfonamide derivatives have been carried out to evaluate their biological activities. For instance, the antimicrobial activity of sulfonamide derivatives has been characterized, highlighting their potential in medical applications (Eren et al., 2018). Furthermore, sulfonamide compounds have been synthesized and assessed for their pro-apoptotic effects on cancer cells, indicating their relevance in developing new cancer therapies (Cumaoğlu et al., 2015).
Structural and Computational Studies
Computational and structural characterizations form another critical area of research, providing insights into the molecular properties of sulfonamides. Studies involving the synthesis, characterization, and computational analysis of sulfonamide molecules have been conducted to understand their electronic properties and potential interactions with biological targets (Murthy et al., 2018).
Properties
IUPAC Name |
N-[3-[methyl(methylsulfonyl)amino]phenyl]-2-nitrobenzenesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O6S2/c1-16(24(2,20)21)12-7-5-6-11(10-12)15-25(22,23)14-9-4-3-8-13(14)17(18)19/h3-10,15H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONDPCZOMBALZAF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC=CC(=C1)NS(=O)(=O)C2=CC=CC=C2[N+](=O)[O-])S(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O6S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
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